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Compound of Interest

Compound Name:
(4-Fluorophenyl)(3-

methylphenyl)methanone

CAS No.: 1996-79-8

Cat. No.: B6324073

Get Quote

The benzophenone framework is a privileged scaffold in medicinal chemistry, appearing in

numerous natural products and synthetic compounds with a wide array of biological activities.

[1] Its unique, non-planar, bi-aryl structure allows it to interact with a variety of biological

targets. The strategic incorporation of fluorine atoms into this scaffold can profoundly influence

the molecule's physicochemical and pharmacological properties. Fluorine, being the most

electronegative element, can alter a molecule's metabolic stability, lipophilicity, and binding

affinity to target proteins, often leading to enhanced therapeutic potential.[2][3] This guide

provides a detailed technical overview of a specific fluorinated derivative, (4-Fluorophenyl)(3-
methylphenyl)methanone, focusing on its synthesis, predicted properties, and potential

applications in drug development.

While a specific CAS number for (4-Fluorophenyl)(3-methylphenyl)methanone is not readily

available in common chemical databases, this guide will focus on its logical synthesis and the

established significance of its structural class. Data from closely related isomers, such as (4-

Fluoro-3-methylphenyl)(phenyl)methanone (CAS: 345-66-4)[4] and (4-Fluoro-3-methylphenyl)

(4-fluorophenyl)methanone (CAS: 59396-50-8), will be used for property estimation.[5]
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Physicochemical Properties
The properties of (4-Fluorophenyl)(3-methylphenyl)methanone can be predicted based on

its structure and data from its isomers.

Property
Predicted
Value/Information

Source/Basis

Molecular Formula C₁₄H₁₁FO Structural Analysis

Molecular Weight 214.24 g/mol Structural Analysis

Physical State Solid Based on isomers[4]

Melting Point ~50-55 °C Estimated from isomers[4]

Boiling Point >300 °C at 760 mmHg Estimated from isomers

Solubility

Soluble in common organic

solvents (e.g., DCM, ether,

acetone). Insoluble in water.

General characteristic of

benzophenones

Synthesis via Friedel-Crafts Acylation
The most direct and industrially relevant method for synthesizing (4-Fluorophenyl)(3-
methylphenyl)methanone is the Friedel-Crafts acylation.[6][7] This classic electrophilic

aromatic substitution reaction involves the acylation of an aromatic ring with an acyl halide or

anhydride using a strong Lewis acid catalyst.

Reaction Scheme
The synthesis proceeds by reacting 3-methyltoluene (m-xylene is not the correct starting

material, it should be toluene) with 4-fluorobenzoyl chloride in the presence of a Lewis acid

catalyst, such as aluminum chloride (AlCl₃).

Experimental Workflow Diagram
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Catalyst Complex Formation

Electrophilic Aromatic Substitution

Workup & Purification
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Acylium Ion Complex
[ArCO]⁺[AlCl₄]⁻
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Reaction Mixture
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(4-Fluorophenyl)(3-methylphenyl)methanone
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Caption: Proposed workflow for the synthesis of (4-Fluorophenyl)(3-
methylphenyl)methanone.

Detailed Experimental Protocol
Materials:

Anhydrous aluminum chloride (AlCl₃)

4-Fluorobenzoyl chloride

3-Methyltoluene

Anhydrous dichloromethane (DCM)

Hydrochloric acid (concentrated)

Sodium bicarbonate (saturated solution)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Ice

Procedure:

Catalyst Suspension: To a flame-dried, three-necked round-bottom flask equipped with a

magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride

(1.1 equivalents) and anhydrous DCM. Cool the suspension to 0-5 °C using an ice bath.[8]

Acyl Chloride Addition: Dissolve 4-fluorobenzoyl chloride (1.0 equivalent) in a minimal

amount of anhydrous DCM and add it to the dropping funnel. Add this solution dropwise to

the stirred AlCl₃ suspension over 15-20 minutes, maintaining the temperature below 5 °C.

Aromatic Substrate Addition: After forming the acylium ion complex, add a solution of 3-

methyltoluene (1.2 equivalents) in anhydrous DCM to the dropping funnel. Add the toluene
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solution dropwise to the reaction mixture, ensuring the temperature does not rise above 10

°C.

Reaction: Once the addition is complete, remove the ice bath and allow the reaction mixture

to stir at room temperature. Monitor the reaction progress using Thin Layer Chromatography

(TLC).

Quenching: Upon completion, slowly and carefully pour the reaction mixture into a beaker

containing a mixture of crushed ice and concentrated HCl to decompose the aluminum

chloride complex.[8]

Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract

the aqueous layer twice with DCM.

Washing: Combine the organic layers and wash sequentially with water, saturated sodium

bicarbonate solution, and brine.

Drying and Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the

solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

(e.g., ethanol or hexanes) or by column chromatography on silica gel.

Potential Applications in Drug Development
The (4-Fluorophenyl)(3-methylphenyl)methanone structure is a promising starting point for

developing novel therapeutics due to the established biological activities of related

benzophenones.

Anti-inflammatory and Analgesic Agents: Benzophenone derivatives have shown potent anti-

inflammatory effects. They can inhibit pro-inflammatory cytokines like TNF-α and IL-1β,

which are key mediators in many inflammatory diseases.[1]

Anticancer Therapeutics: The benzophenone scaffold is present in compounds with

demonstrated anticancer activity. For instance, certain aminobenzophenone derivatives have

shown potential as anticancer agents.[9] Fluorinated benzophenones have also been

investigated as inhibitors of enzymes implicated in cancer progression.[1]
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Neuroprotective Agents: Fluorinated benzophenone derivatives have been synthesized and

evaluated as multipotent agents for Alzheimer's disease, showing inhibitory activity against

β-secretase (BACE-1) and acetylcholinesterase (AChE).[1]

Antimicrobial and Antiviral Agents: Various substituted benzophenones exhibit significant

antifungal and antibacterial properties. They have also been investigated as potential

inhibitors of HIV.[10]

Dopamine Transporter (DAT) Inhibitors: More complex molecules containing the (4-

methylphenyl)methanone moiety have been identified as potent dopamine transporter

reuptake inhibitors, with potential applications in treating substance abuse.[11]

The introduction of the 4-fluoro and 3-methyl substituents on the two phenyl rings of the

benzophenone core provides specific steric and electronic properties that can be fine-tuned to

optimize binding to a biological target and improve the pharmacokinetic profile of a potential

drug candidate.

Conclusion
(4-Fluorophenyl)(3-methylphenyl)methanone represents a valuable chemical entity within

the broader class of fluorinated benzophenones. While specific data for this isomer is scarce, a

robust synthesis can be achieved through Friedel-Crafts acylation. Based on the extensive

research into related compounds, this molecule and its derivatives hold significant potential as

scaffolds for the development of novel therapeutics targeting a range of diseases, from

inflammatory conditions to cancer and neurodegenerative disorders. Further synthesis and

biological evaluation are warranted to fully explore its therapeutic utility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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